![molecular formula C15H18N2OS B4725124 2-cyano-N-cycloheptyl-3-(3-thienyl)acrylamide](/img/structure/B4725124.png)
2-cyano-N-cycloheptyl-3-(3-thienyl)acrylamide
Overview
Description
2-cyano-N-cycloheptyl-3-(3-thienyl)acrylamide (CTA) is a heterocyclic compound that has been extensively studied in the scientific community for its potential as a therapeutic agent. It is a member of the acrylamide family and is primarily used in laboratory experiments.
Mechanism of Action
The exact mechanism of action of 2-cyano-N-cycloheptyl-3-(3-thienyl)acrylamide is not fully understood, but it is believed to act by inhibiting the activity of various enzymes involved in cell growth and proliferation. It may also act by disrupting the function of certain proteins involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In cancer research, it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In neurology, it has been shown to improve cognitive function and reduce oxidative stress. In immunology, it has been shown to reduce inflammation and inhibit the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One advantage of using 2-cyano-N-cycloheptyl-3-(3-thienyl)acrylamide in lab experiments is its high potency and selectivity, which allows for precise targeting of specific enzymes and proteins. However, one limitation is its low solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several potential future directions for research on 2-cyano-N-cycloheptyl-3-(3-thienyl)acrylamide. One direction is to further investigate its potential as a therapeutic agent in cancer research, neurology, and immunology. Another direction is to develop more efficient methods for synthesizing this compound and to improve its solubility in aqueous solutions. Additionally, research could be conducted to investigate the potential side effects and toxicity of this compound in vivo.
Conclusion:
In conclusion, this compound is a heterocyclic compound that has been extensively studied for its potential as a therapeutic agent in various fields. Its mechanism of action is not fully understood, but it has been shown to have a variety of biochemical and physiological effects. While it has several advantages for lab experiments, there are also limitations to its use. Future research could focus on further investigating its potential as a therapeutic agent and improving its solubility and safety profile.
Scientific Research Applications
2-cyano-N-cycloheptyl-3-(3-thienyl)acrylamide has been studied for its potential as a therapeutic agent in a variety of fields, including cancer research, neurology, and immunology. In cancer research, this compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer. In neurology, this compound has been studied for its potential as a treatment for Alzheimer's disease and Parkinson's disease. In immunology, this compound has been shown to have anti-inflammatory properties.
properties
IUPAC Name |
(E)-2-cyano-N-cycloheptyl-3-thiophen-3-ylprop-2-enamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2OS/c16-10-13(9-12-7-8-19-11-12)15(18)17-14-5-3-1-2-4-6-14/h7-9,11,14H,1-6H2,(H,17,18)/b13-9+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VULPPEPADIBLHO-UKTHLTGXSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NC(=O)C(=CC2=CSC=C2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCCC(CC1)NC(=O)/C(=C/C2=CSC=C2)/C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.